Cas no 1387562-96-0 (4-(ethoxymethyl)tetrahydropyran-4-carboxylic acid)

• Product Name: 4-(ethoxymethyl)tetrahydropyran-4-carboxylic acid
• CAS No: 1387562-96-0
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 5304322
• Update Time: 2026-03-10

4-(ethoxymethyl)tetrahydropyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Ethoxymethyl)tetrahydro-2H-pyran-4-carboxylic acid
• 4-Ethoxymethyl-tetrahydro-pyran-4-carboxylic acid
• 4-(Ethoxymethyl)tetrahydro-2H-pyran-4-carboxylicacid
• 2H-Pyran-4-carboxylic acid, 4-(ethoxymethyl)tetrahydro-
• 4-(ethoxymethyl)tetrahydropyran-4-carboxylic acid

• Inchi： 1S/C9H16O4/c1-2-12-7-9(8(10)11)3-5-13-6-4-9/h2-7H2,1H3,(H,10,11)
• InChI Key： DBWXQYPCESGLQC-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(COCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 173
• XLogP3: 0.1
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(ethoxymethyl)tetrahydropyran-4-carboxylic acid

Research Briefing on 4-(Ethoxymethyl)tetrahydropyran-4-carboxylic Acid (CAS: 1387562-96-0): Recent Advances and Applications

The compound 4-(ethoxymethyl)tetrahydropyran-4-carboxylic acid (CAS: 1387562-96-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed literature and industry reports published within the last two years. The molecule's unique tetrahydropyran scaffold and functional group arrangement make it a versatile intermediate for drug discovery, particularly in the development of protease inhibitors and anti-inflammatory agents.

A 2023 study in the Journal of Medicinal Chemistry demonstrated the compound's role as a key building block for novel SARS-CoV-2 main protease inhibitors. Researchers optimized its synthetic route (5-step process with 68% overall yield) and incorporated it into peptidomimetic structures, achieving nanomolar inhibitory activity. The ethoxymethyl moiety was found to enhance membrane permeability while maintaining metabolic stability, addressing a critical challenge in antiviral drug development. Parallel work published in Bioorganic & Medicinal Chemistry Letters highlighted its utility in designing irreversible covalent inhibitors for oncology targets, with demonstrated selectivity against EGFR T790M mutants.

Structural-activity relationship (SAR) studies have revealed that the tetrahydropyran ring's conformation significantly influences target binding affinity. X-ray crystallography data (PDB: 8T2M) shows the carboxylic acid group forming critical hydrogen bonds with catalytic residues in multiple enzyme systems. Recent patent filings (WO202318712, US2024013265) disclose derivatives of 1387562-96-0 with improved pharmacokinetic profiles, suggesting growing commercial interest. However, challenges remain in scaling up the stereoselective synthesis and addressing potential off-target effects observed in in vitro toxicity screens.

Emerging applications extend beyond small-molecule drugs. A Nature Communications paper (2024) reported its incorporation into PROTAC degraders targeting BRD4, where the compound's rigidity contributed to improved ternary complex formation. Additionally, its metal-chelating properties are being explored for radiopharmaceutical development, with ⁶⁸Ga-labeled analogs showing promise in preclinical PET imaging studies of tumor-associated macrophages. These multidisciplinary advances position 4-(ethoxymethyl)tetrahydropyran-4-carboxylic acid as a privileged structure in modern drug discovery.

Future research directions should focus on: (1) developing greener synthetic methodologies to reduce reliance on hazardous reagents in current routes, (2) systematic investigation of structure-metabolism relationships to guide lead optimization, and (3) expansion into non-traditional therapeutic areas such as targeted protein degradation and molecular glues. The compound's broad utility underscores the importance of continued investment in heterocyclic chemistry research for pharmaceutical innovation.